Cas no 496-73-1 (4-methylbenzene-1,3-diol)

4-methylbenzene-1,3-diol is a versatile organic compound known for its unique structure and properties. It exhibits excellent solubility in polar solvents, making it suitable for various applications. This compound is highly reactive, enabling efficient transformations in organic synthesis. Its presence can enhance the stability and efficacy of pharmaceuticals and agrochemicals.
4-methylbenzene-1,3-diol structure
4-methylbenzene-1,3-diol structure
Product Name:4-methylbenzene-1,3-diol
CAS No:496-73-1
MF:C7H8O2
MW:124.137222290039
MDL:MFCD00016452
CID:82371
PubChem ID:24884301
Update Time:2025-07-23

4-methylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 4-Methylbenzene-1,3-diol
    • 4-Methylresorcinol
    • C7H8O2
    • 2,4-Toluenediol
    • 1,3-Dihydroxy-4-methylbenzene
    • 2,4-Dihydroxyphenylmethane
    • 2,4-Dihydroxytoluene
    • 4-Methyl-1,3-dihydroxybenzene
    • 1,3-Benzenediol, 4-methyl-
    • 4-Methyl-1,3-benzenediol
    • ghl.PD_Mitscher_leg0.301
    • 1,3-Benzenediol,4-methyl-
    • EOS382
    • FNYDIAAMUCQQDE-UHFFFAOYSA-N
    • BDBM50187504
    • A
    • A827790
    • EINECS 207-827-8
    • ?4-METHYLRESORCINOL
    • 4-Methylresorcinol, 97%
    • CS-W005468
    • SCHEMBL63180
    • MFCD00016452
    • AMY38375
    • CHEMBL3828450
    • NS00031936
    • SY110464
    • M2248
    • AKOS015890686
    • 2,4-Dihydroxy-toluene
    • FT-0632229
    • DTXSID2060092
    • 496-73-1
    • GS-3775
    • DB-006876
    • 2,4-toluenediol;1,3-dihydroxy-4-methylbenzene;
    • DTXCID5040704
    • ALBB-023628
    • 4-methylbenzene-1,3-diol
    • MDL： MFCD00016452
    • Inchi： 1S/C7H8O2/c1-5-2-3-6(8)4-7(5)9/h2-4,8-9H,1H3
    • InChI Key： FNYDIAAMUCQQDE-UHFFFAOYSA-N
    • SMILES： OC1C=C(C=CC=1C)O

Computed Properties

  • Exact Mass: 124.05200
  • Monoisotopic Mass: 124.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 92.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Density: 1.210
  • Melting Point: 104-108 °C
  • Boiling Point: 264 ºC
  • Flash Point: 130 ºC
  • Refractive Index: 1.4922 (estimate)
  • PSA: 40.46000
  • LogP: 1.40620

4-methylbenzene-1,3-diol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4-methylbenzene-1,3-diol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
MT203-1g
4-methylbenzene-1,3-diol
 496-73-1 98%
1g
 ￥519.0 2022-05-30
Fluorochem
208711-1g
4-Methylbenzene-1,3-diol
 496-73-1 95%
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 ￡84.00 2022-03-01
Fluorochem
208711-5g
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 496-73-1 95%
5g
 ￡250.00 2022-03-01
Fluorochem
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4-Methylbenzene-1,3-diol
 496-73-1 95%
10g
 ￡388.00 2022-03-01
Fluorochem
208711-25g
4-Methylbenzene-1,3-diol
 496-73-1 95%
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 ￡775.00 2022-03-01
Alichem
A014002845-250mg
2,4-Dihydroxytoluene
 496-73-1 97%
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 $504.00 2023-09-01
Alichem
A014002845-500mg
2,4-Dihydroxytoluene
 496-73-1 97%
500mg
 $815.00 2023-09-01
Alichem
A014002845-1g
2,4-Dihydroxytoluene
 496-73-1 97%
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 $1490.00 2023-09-01
TRC
M220453-50mg
4-Methylbenzene-1,3-diol
 496-73-1
50mg
 $98.00 2023-05-18
TRC
M220453-100mg
4-Methylbenzene-1,3-diol
 496-73-1
100mg
 $115.00 2023-05-18

4-methylbenzene-1,3-diol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:496-73-1)4-METHYLRESORCINOL
Order Number:sfd21219
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:496-73-1)4-METHYLRESORCINOL
sfd21219
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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